3-(dimethylamino)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C19H21N5O/c1-23(2)18-6-4-5-15(8-18)19(25)21-10-14-7-16(11-20-9-14)17-12-22-24(3)13-17/h4-9,11-13H,10H2,1-3H3,(H,21,25)
• InChI Key: LDMQGZRFCTXKIM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=CC(=C2)CNC(=O)C3=CC(=CC=C3)N(C)C
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol
• CAS No.: 2034229-94-0

Description

3-(dimethylamino)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide is a synthetic small molecule featuring a benzamide core linked to a pyridine-pyrazole heterobiaryl system. This structural motif is commonly explored in medicinal chemistry for developing targeted therapeutics. Compounds with similar benzamide and heterocyclic scaffolds have demonstrated significant research potential in oncology, particularly as modulators of critical cellular pathways. For instance, structurally related N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamides have been investigated for their potent antiproliferative activity in pancreatic cancer cell lines and their unique function as autophagy modulators, disrupting processes like mTORC1 signaling and autophagic flux . Furthermore, pyrazole-amides are a recognized pharmacophore in infectious disease research, with some derivatives showing promising in vitro antibacterial effects against challenging drug-resistant pathogens such as New Delhi metallo-β-lactamase-1 (NDM-1) producing bacteria . The presence of the dimethylamino group and the rigid, planar heteroaromatic system in this compound suggests potential for interaction with various enzymatic targets, including kinase families, making it a valuable chemical probe for basic biological research and early-stage drug discovery efforts. This product is supplied for Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

3-(Dimethylamino)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its anticancer and anti-inflammatory properties, as well as its interaction with various biological targets.

Chemical Structure and Properties

The compound can be represented by the following structural formula:

$$\text{C}_{18}\text{H}_{22}\text{N}_{4}\text{O}$$

This molecular structure includes a dimethylamino group, a pyrazole moiety, and a benzamide backbone, which are crucial for its biological activity.

Anticancer Activity

Recent studies have demonstrated that derivatives of pyrazole compounds exhibit significant anticancer properties. For instance, compound 5 from a related study showed IC50 values in the low micromolar range (0.08–12.07 mM) and acted as a potent inhibitor of tubulin polymerization, leading to cell cycle arrest in the G2/M phase . The binding interactions of such compounds with tubulin have been elucidated through docking simulations, indicating their potential as anticancer agents.

In vitro assays have shown that compounds similar to 3-(dimethylamino)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide can inhibit cell proliferation across various cancer cell lines. For example, one study indicated that certain derivatives inhibited LPS-induced TNF-alpha release in mice models, suggesting anti-inflammatory and anticancer mechanisms .

Anti-inflammatory Activity

The compound has also been investigated for its anti-inflammatory effects. It was found to inhibit the phosphorylation of HSP27 and reduce TNF-alpha release in cell cultures . Such actions are critical in managing conditions related to chronic inflammation and autoimmune diseases.

Study 1: Inhibition of Tubulin Polymerization

In a study examining the effects of similar pyrazole derivatives on tubulin polymerization, researchers found that these compounds could effectively disrupt microtubule dynamics, which is essential for cancer cell division. The most effective compound exhibited an IC50 value significantly lower than traditional chemotherapeutics, highlighting its potential as a novel treatment option .

Study 2: Neuroprotective Effects

Another research effort focused on the neuroprotective properties of pyrazole derivatives against oxidative stress in neuronal cells. The results indicated that these compounds could mitigate glutamate-induced neurotoxicity, suggesting their utility in treating neurodegenerative diseases .

Data Table: Summary of Biological Activities

Activity	IC50 Value (mM)	Mechanism	Reference
Anticancer (Cell Cycle Arrest)	0.08 - 12.07	Inhibition of tubulin polymerization
Anti-inflammatory	0.283	Inhibition of TNF-alpha release
Neuroprotection	Not specified	Mitigation of oxidative stress

Preparation Methods

Suzuki-Miyaura Coupling for Pyridine-Pyrazole Assembly

The pyridine-pyrazole hybrid structure is synthesized via palladium-catalyzed coupling. For example, 5-bromopyridin-3-ylmethanol reacts with 1-methyl-1H-pyrazole-4-boronic pinacol ester under conditions adapted from PMC8052950:

Reactants	Catalyst System	Yield	Reference
5-Bromo-3-(hydroxymethyl)pyridine + Pyrazole boronic ester	Pd(PPh₃)₄, Na₂CO₃, DME/H₂O	78%

This step emphasizes the necessity of anhydrous conditions and inert atmospheres to prevent boronic ester hydrolysis. Chromatographic purification (SiO₂, EtOAc/hexanes) isolates the coupled product.

Conversion to Methylamine via Gabriel Synthesis

The alcohol intermediate undergoes Gabriel synthesis to install the primary amine:

• Methanesulfonylation : Treatment with methanesulfonyl chloride (MsCl) and triethylamine in dichloromethane yields the mesylate.
• Azide Displacement : Reaction with sodium azide in DMF at 60°C produces the azide, followed by Staudinger reduction (PPh₃, THF/H₂O) to the amine.

Preparation of 3-(Dimethylamino)Benzoyl Chloride

Carboxylic Acid Activation

3-(Dimethylamino)benzoic acid is treated with oxalyl chloride (2 eq) and catalytic DMF in dichloromethane at 0°C, evolving HCl gas. After 2 hours, evaporation yields the acyl chloride as a pale-yellow solid (92% purity).

Critical Note : Excess oxalyl chloride must be removed under vacuum to prevent side reactions during amidation.

Amide Bond Formation: Coupling Strategies

HATU-Mediated Amidation

The amine and acyl chloride are coupled using HATU (1.1 eq) and DIEA (3 eq) in DCM/DMF (4:1). This method, adapted from RSC supporting data, achieves 67% yield after silica gel chromatography:

Coupling Agent	Base	Solvent	Time	Yield
HATU	DIEA	DCM/DMF	12 h	67%

Alternative: Schotten-Baumann Conditions

Aqueous NaOH (2M) and THF facilitate interfacial reaction between the amine and acyl chloride, though yields are lower (53%) due to hydrolysis side reactions.

Optimization and Challenges

Regioselectivity in Pyrazole Alkylation

Introducing the 1-methyl group on the pyrazole necessitates careful alkylation. Using methyl iodide and NaH in DMF at 0°C ensures selective N-methylation over O-alkylation, as demonstrated in PMC6320941.

Purification of Polar Intermediates

Reverse-phase chromatography (C18, MeCN/H₂O + 0.1% TFA) resolves polar byproducts, particularly regioisomeric amides.

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO- d6): δ 8.71 (s, 1H, pyridine-H), 8.02 (d, J = 2.4 Hz, 1H, pyrazole-H), 6.92 (d, J = 8.1 Hz, 1H, benzamide-H), 3.89 (s, 3H, N-CH₃).
• HRMS : m/z 335.4 [M+H]⁺, matching C₁₉H₂₁N₅O.

Industrial-Scale Considerations

• Catalyst Recycling : Pd recovery via resin filtration reduces costs.
• Continuous Flow Amidation : Microreactor systems minimize hydrolysis, improving throughput.

Q & A

Q. What synthetic routes are recommended for synthesizing 3-(dimethylamino)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide?

Methodological Answer: The synthesis typically involves multi-step processes:

• Step 1: Coupling of pyridine and pyrazole moieties via Suzuki-Miyaura cross-coupling or nucleophilic substitution.
• Step 2: Benzamide formation using carbodiimide-mediated coupling (e.g., EDC/HOBt) between the amine and carboxylic acid derivatives.
• Reagents/Conditions: Use polar aprotic solvents like DMF or acetonitrile, with K₂CO₃ as a base for deprotonation. Catalysts such as Pd(PPh₃)₄ may enhance coupling efficiency .

Q. How can the compound’s purity and structural integrity be validated?

Methodological Answer:

• Purity: High-performance liquid chromatography (HPLC) with UV detection (λ = 254 nm) and ≥95% purity threshold.
• Structural Confirmation:
  • NMR Spectroscopy: ¹H/¹³C NMR to verify proton environments and carbon frameworks.
  • Mass Spectrometry (MS): High-resolution MS (HRMS) for molecular ion peak matching.
  • Elemental Analysis: C, H, N composition validation .

Q. What are the primary biological targets or mechanisms of action for this compound?

Methodological Answer:

• Target Identification: Screen against kinase or receptor libraries (e.g., EGFR, PI3K) using fluorescence polarization or radioligand binding assays.
• Mechanistic Insight: Molecular docking (AutoDock Vina) to predict binding modes, complemented by surface plasmon resonance (SPR) for affinity measurements (K_D) .

Advanced Research Questions

Q. How can reaction yields be optimized for large-scale synthesis?

Methodological Answer:

• Solvent Optimization: Test DMF vs. acetonitrile for solubility and reactivity trade-offs.
• Catalyst Screening: Evaluate Pd-based catalysts (e.g., PdCl₂(dppf)) for cross-coupling efficiency.
• Temperature Control: Use microwave-assisted synthesis to reduce reaction time (e.g., 80°C for 2 hours vs. 24 hours conventionally) .

Q. How to resolve contradictions in enzyme inhibition data across different assay platforms?

Methodological Answer:

• Assay Validation: Compare results from fluorescence-based vs. radiometric assays to rule out interference from fluorescent moieties.
• Off-Target Profiling: Use kinome-wide selectivity screening (e.g., Eurofins KinaseProfiler) to identify non-specific interactions.
• Structural Analysis: Co-crystallization or cryo-EM to confirm binding site occupancy .

Q. What computational strategies predict the compound’s interaction with novel targets?

Methodological Answer:

• Molecular Dynamics (MD): Simulate binding stability (e.g., GROMACS) under physiological conditions (150 mM NaCl, pH 7.4).
• Free Energy Perturbation (FEP): Calculate binding free energy differences for mutant vs. wild-type targets.
• Pharmacophore Modeling: Align functional groups (dimethylamino, pyrazole) with known active sites .

Q. How to address low solubility in in vitro biological assays?

Methodological Answer:

• Co-Solvents: Use DMSO (≤0.1% v/v) to enhance solubility without cytotoxicity.
• Prodrug Design: Introduce hydrolyzable groups (e.g., phosphate esters) for improved aqueous stability.
• Formulation: Nanoemulsion or liposomal encapsulation for sustained release .

Data Analysis and Interpretation

Q. How to analyze conflicting spectral data (e.g., NMR vs. X-ray crystallography)?

Methodological Answer:

• Dynamic vs. Static Structure: NMR captures solution-state conformations, while X-ray reveals solid-state packing.
• Tautomerism Check: Investigate pH-dependent tautomeric shifts (e.g., pyrazole ring protonation) via variable-temperature NMR .

Q. What functional groups are critical for modulating bioactivity?

Methodological Answer:

• Pyrazole Ring: Essential for π-π stacking with hydrophobic pockets (e.g., ATP-binding sites).
• Dimethylamino Group: Enhances solubility and hydrogen bonding via tertiary amine.
• Benzamide Core: Stabilizes interactions with catalytic lysine or aspartate residues .

Experimental Design

Q. How to design a structure-activity relationship (SAR) study for this compound?

Methodological Answer:

• Analog Synthesis: Modify substituents (e.g., methyl → trifluoromethyl on pyrazole) to assess steric/electronic effects.
• Biological Testing: Use dose-response curves (IC₅₀) across cancer cell lines (e.g., HeLa, MCF-7).
• Data Correlation: Pair computational LogP calculations with experimental permeability (Caco-2 assay) .